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Introduction

GdNi3, an intermetallic compound, is a material of interest for solid-state hydrogen storage
applications. Its ability to reversibly absorb and desorb hydrogen makes it a candidate for safe
and efficient hydrogen storage systems.[1] This document provides an overview of the
hydrogen storage properties of GdNi3, along with detailed protocols for its synthesis, activation,
and characterization. Due to the limited availability of comprehensive quantitative data for
GdNi3 in publicly accessible literature, this report also includes analogous data and protocols
for the closely related and well-characterized LaNi3 system to provide a representative
example of the expected behavior and experimental procedures for RNi3-type alloys.

Data Presentation
Table 1: Structural and Hydrogen Storage Properties of
GdNi3 and Analogue LaNi3
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Property GdNi3 LaNi3 (Analogue)
Crystal Structure (parent alloy)  PuNi3-type rhombohedral PuNi3-type rhombohedral
Hydrogen Storage Capacit

yered J pacty Data not available ~1.4
(wt. %)
Formed Hydride Phase(s) GdNi3HXx LaNi3H~5
Dissociation Pressure @ 298 )

Data not available ~1.5

K (bar)

Experimental Protocols
Synthesis of GdNi3 Alloy

Objective: To synthesize the GdNi3 intermetallic compound from its constituent elements.
Methodology: Arc Melting

o Material Preparation: Procure high-purity gadolinium (Gd) and nickel (Ni) in the desired
stoichiometric ratio (1:3 molar ratio).

o Arc Melting: Place the constituent metals into a water-cooled copper hearth of an arc
furnace.

 Inert Atmosphere: Evacuate the furnace chamber to a high vacuum and then backfill with a
high-purity inert gas, such as argon.

¢ Melting: Initiate an electric arc to melt the metals. The sample should be flipped and re-
melted several times to ensure homogeneity.

e Annealing: To ensure a single-phase material, the as-cast ingot should be sealed in a quartz
tube under vacuum and annealed at a high temperature (e.g., 1223 K) for an extended
period (e.g., one week), followed by quenching in cold water.[2]

o Characterization: The synthesized alloy should be characterized by X-ray Diffraction (XRD)
to confirm the crystal structure and phase purity.
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Activation of GdNi3

Objective: To activate the GdNi3 alloy to facilitate hydrogen absorption. The activation process
typically involves breaking down the surface oxide layer and creating fresh, catalytically active
surfaces.

Methodology:

Sample Preparation: The synthesized GdNi3 ingot is typically crushed into a coarse powder
inside a glovebox under an inert atmosphere to prevent re-oxidation.

o Loading: The powdered sample is loaded into a stainless-steel reactor.

« Initial Degassing: The reactor is connected to a Sieverts-type apparatus, and the sample is
outgassed under vacuum at an elevated temperature (e.g., 473 K) for several hours to
remove any adsorbed gases and moisture.

e Hydrogen Cycling:

o Introduce high-purity hydrogen gas into the reactor at a relatively high pressure (e.g., 30
bar).

o The sample is then heated to a moderate temperature (e.g., 373 K) to initiate the first
hydrogenation. This initial absorption may be slow.

o After the first absorption, the sample is dehydrogenated by applying a vacuum at an
elevated temperature.

o This absorption/desorption cycle is repeated several times until a consistent and rapid
hydrogen uptake is observed, indicating the sample is fully activated. AB3 type alloys are
known for their relatively easy activation.[1]

Pressure-Composition-Temperature (PCT) Analysis

Objective: To determine the hydrogen storage capacity and thermodynamic properties
(enthalpy and entropy of hydride formation) of GdNI3.

Methodology: Volumetric Method (Sieverts' Apparatus)
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o Apparatus: A calibrated Sieverts-type apparatus is used, consisting of a sample holder, a
calibrated gas reservoir of known volume, pressure transducers, and temperature control.

o Sample Preparation: A known mass of the activated GdNi3 powder is loaded into the sample
holder.

¢ Isothermal Measurement:

o

The sample is maintained at a constant temperature (e.g., 298 K).

o A known amount of hydrogen gas is introduced into the calibrated reservoir, and the initial
pressure is recorded.

o The valve connecting the reservoir to the sample holder is opened, allowing hydrogen to
be absorbed by the sample.

o The pressure is allowed to equilibrate, and the final pressure is recorded.

o The amount of absorbed hydrogen is calculated based on the pressure drop and the
known volumes of the apparatus using the ideal gas law with compressibility corrections.

o This process is repeated in a stepwise manner to obtain a series of equilibrium pressures
and corresponding hydrogen concentrations, constructing the absorption isotherm.

o For the desorption isotherm, hydrogen is removed from the system in a stepwise manner.
o Data Analysis:

o Plot the equilibrium hydrogen pressure versus the hydrogen concentration (in wt. % or
H/M ratio) to obtain the PCT isotherm.

o Repeat the measurements at different temperatures to study the temperature dependence
of the plateau pressure.

o Use the van 't Hoff equation (In(P_eq) = AH/(RT) - AS/R) to determine the enthalpy (AH)
and entropy (AS) of hydride formation from the temperature-dependent plateau pressures.

Kinetic Measurements
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Objective: To determine the rates of hydrogen absorption and desorption.
Methodology:

o Apparatus: A Sieverts-type apparatus with fast data acquisition capabilities is used.
o Absorption Kinetics:

o The activated and dehydrogenated sample is held at a constant temperature under
vacuum.

o A specific pressure of hydrogen is rapidly introduced into the sample chamber.
o The change in pressure over time is recorded.

o The amount of hydrogen absorbed as a function of time is calculated from the pressure
change.

o Desorption Kinetics:

o The hydrogenated sample is held at a constant temperature and a specific initial hydrogen
pressure.

o The pressure in the system is rapidly reduced to a value below the equilibrium plateau
pressure.

o The increase in pressure over time due to hydrogen desorption is recorded.
o The amount of hydrogen desorbed as a function of time is calculated.

» Data Analysis: The absorption/desorption rate is typically expressed as the weight
percentage of hydrogen absorbed/desorbed per unit time.

Structural Characterization (X-ray Diffraction - XRD)

Objective: To investigate the crystal structure of the GdNi3 alloy and its hydride phases.

Methodology:
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o Parent Alloy: Perform XRD on the synthesized and annealed GdNi3 powder to confirm its
crystal structure and phase purity.

e Hydrided Sample:
o Hydrogenate the GdNi3 sample to a desired hydrogen concentration.

o To prevent dehydrogenation during the measurement, the sample can be passivated by
controlled exposure to a very small amount of air or CO to form a protective surface layer,
or the measurement can be performed in a specialized in-situ XRD cell under a hydrogen
atmosphere.

o Acquire the XRD pattern of the hydride.
e Data Analysis:

o lIdentify the crystal structure and calculate the lattice parameters of the parent alloy and
the hydride phase.

o The change in crystal structure and lattice parameters upon hydrogenation provides
insights into the hydrogen absorption mechanism. For instance, hydrogenation of RNi3
compounds can lead to a transformation from a rhnombohedral to a more open structure to
accommodate hydrogen atoms.

Visualizations
Experimental Workflow for GdNi3 Characterization

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicat?qn

Check Availability & Pricing

4 Synthesis

Gd + Ni
(Stoichiometric Ratio)
Arc Melting
(Inert Atmosphere)

Annealing

\o 4
Synthesized GdNi3

Activation
Powdering
(Inert Atmosphere)

Degassing
(Vacuum, Heat)

.

(Hydrogen Cycling\
K(High Pressure HZ)J

A\ J

Activated GdNi3

Characte rization

Y

PCT AnaIyS|s Kinetic Measurements XRD Analysis
(Sieverts' Apparatus) (Parent & Hydride)

Click to download full resolution via product page

Caption: Workflow for Synthesis and Characterization of GdNi3.
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Logical Relationship of Hydrogen Storage in GdNi3
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Caption: Hydrogen Absorption and Desorption in GdNi3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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